Cas no 1185317-72-9 (1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride)

• Product Name: 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride
• CAS No: 1185317-72-9
• MF: C₁₃H₁₇ClN₄
• MW: 264.753881216049
• CID: 2090812
• PubChem ID: 45786667
• Update Time: 2025-06-13

1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride
• 1-quinoxalin-2-ylpiperidin-4-amine,hydrochloride
• 1-Quinoxalin-2-yl-piperidin-4-ylamine hydrochloride
• 1-Quinoxalin-2-yl-piperidin-4-ylaMine hydrochloride, 98+% C13H16N4, MW: 264.76
• 1-Quinoxalin-2-yl-piperidin-4-ylaMine hydrochloride, 98+% C13H16N4, MW
• G72460
• DTXSID10671407
• 1-quinoxalin-2-ylpiperidin-4-amine;hydrochloride
• DB-301586
• 1-(Quinoxalin-2-yl)piperidin-4-aminehydrochloride
• 1185317-72-9
• 1-(Quinoxalin-2-yl)piperidin-4-amine--hydrogen chloride (1/1)
• AKOS015941283

• MDL： MFCD11915944
• Inchi： 1S/C13H16N4.ClH/c14-10-5-7-17(8-6-10)13-9-15-11-3-1-2-4-12(11)16-13;/h1-4,9-10H,5-8,14H2;1H
• InChI Key： MMHQPYBIQVEGPO-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=NC3C=CC=CC=3N=2)CCC(CC1)N

Computed Properties

• Exact Mass: 264.1141743g/mol
• Monoisotopic Mass: 264.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų

Additional information on 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride

Introduction to 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride (CAS No. 1185317-72-9)

1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride (CAS No. 1185317-72-9) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and promising biological activities. This compound, featuring a quinoxaline moiety linked to a piperidine ring with an amine substituent, has garnered attention in recent years due to its potential applications in drug discovery and development. The quinoxaline core is a well-known scaffold in medicinal chemistry, renowned for its versatility in interacting with biological targets, while the piperidine ring enhances solubility and metabolic stability, making it an attractive candidate for further exploration.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its pharmacokinetic properties, facilitating better absorption and distribution within the body. This makes 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride particularly suitable for formulation into oral or injectable medications, depending on the desired therapeutic outcome.

In the context of modern pharmaceutical research, this compound has been extensively studied for its potential role in addressing various diseases. One of the most compelling areas of interest is its anti-inflammatory properties. Recent studies have demonstrated that derivatives of quinoxaline-piperidine compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This suggests that 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride may serve as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

Additionally, the structural motif of 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride has shown promise in oncology research. The quinoxaline scaffold is known to exhibit inhibitory activity against certain kinases involved in cancer cell proliferation and survival. Preclinical studies have indicated that this compound can selectively target tumor cells while sparing healthy tissues, making it a potential candidate for development as an anticancer drug. The presence of the piperidine ring further contributes to its ability to penetrate the blood-brain barrier, which could be particularly beneficial in treating central nervous system tumors.

The synthesis of 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as quinoxaline derivatives and piperidine-based compounds. The introduction of the amine group at the 4-position of the piperidine ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for both research and commercial purposes.

From a pharmacological perspective, 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride exhibits several desirable properties that make it an attractive candidate for drug development. Its molecular structure allows for strong binding interactions with biological targets, while its physicochemical properties ensure good bioavailability and metabolic stability. Furthermore, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, suggesting a favorable safety profile.

The growing interest in 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride has led to numerous collaborations between academic institutions and pharmaceutical companies aiming to explore its full therapeutic potential. Researchers are employing cutting-edge techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) to identify new analogs with enhanced activity and selectivity. These efforts are expected to yield novel therapeutic agents that address unmet medical needs across various disease indications.

In conclusion, 1-(Quinoxalin-2-yl)piperidin-4-amine hydrochloride (CAS No. 1185317-72-9) represents a promising entity in pharmaceutical research with significant potential in anti-inflammatory and anticancer applications. Its unique structural features, combined with favorable pharmacokinetic properties, position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new biological activities and optimize synthetic routes, this compound is poised to play a crucial role in advancing modern medicine.